Cas no 22132-00-9 (2H-1-Benzopyran-2-one,3,8-dihydroxy-)

2H-1-Benzopyran-2-one,3,8-dihydroxy- structure
22132-00-9 structure
Product Name:2H-1-Benzopyran-2-one,3,8-dihydroxy-
CAS No:22132-00-9
MF:C9H6O4
MW:178.14154291153
CID:250474
PubChem ID:15531573
Update Time:2025-04-19

2H-1-Benzopyran-2-one,3,8-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,3,8-dihydroxy-
    • 3,8-dihydroxychromen-2-one
    • 2H-1-Benzopyran-2-one,3,8-dihydroxy
    • 3,8-Dihydroxy-2H-1-benzopyran-2-one
    • 22132-00-9
    • DTXSID10573735
    • 3,8-DIHYDROXYCOUMARIN
    • Inchi: 1S/C9H6O4/c10-6-3-1-2-5-4-7(11)9(12)13-8(5)6/h1-4,10-11H
    • InChI Key: OGKVQGBROCXRTC-UHFFFAOYSA-N
    • SMILES: O1C(C(=CC2C=CC=C(C1=2)O)O)=O

Computed Properties

  • Exact Mass: 178.02700
  • Monoisotopic Mass: 178.02660867g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 70.67000
  • LogP: 1.20420
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